N-benzyl-2-{[5-benzyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-benzyl-2-[[5-benzyl-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H24N4OS/c1-19-12-14-22(15-13-19)29-23(16-20-8-4-2-5-9-20)27-28-25(29)31-18-24(30)26-17-21-10-6-3-7-11-21/h2-15H,16-18H2,1H3,(H,26,30)
• InChI Key: GTYAYEFCCDCUJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C25H24N4OS
• Molecular Weight: 428.6 g/mol

Description

N-benzyl-2-{[5-benzyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as BMTA, is a chemical compound that has been extensively studied for its potential use in scientific research. BMTA is a member of the thioacetamide family of compounds, which are known for their ability to inhibit enzymes and modulate cellular signaling pathways.

Mechanism of Action

The exact mechanism of action of N-benzyl-2-{[5-benzyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but it is believed to act by inhibiting enzymes and modulating cellular signaling pathways. This compound has been shown to inhibit the activity of several enzymes, including caspases and proteasomes. It has also been shown to modulate the activity of cellular signaling pathways, including the MAPK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit inflammation, and modulate autophagy. This compound has also been shown to have anti-fungal properties, making it a potential treatment for fungal infections. In addition, this compound has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-benzyl-2-{[5-benzyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages for use in lab experiments. It is a highly pure compound that can be synthesized in high yields. It has also been extensively studied, making it a well-characterized compound. However, this compound also has some limitations. It is a relatively complex compound, which may make it difficult to synthesize for researchers without a strong background in organic chemistry. In addition, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-benzyl-2-{[5-benzyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of research could be to further investigate its anti-cancer properties and its potential as a cancer treatment. Another area of research could be to investigate its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In addition, more research could be done to better understand its mechanism of action and to optimize its synthesis for use in lab experiments.
Conclusion:
In conclusion, this compound is a well-characterized compound that has been extensively studied for its potential use in scientific research. It has a variety of biological activities, including anti-cancer, anti-inflammatory, and anti-fungal properties. This compound has been shown to inhibit enzymes and modulate cellular signaling pathways, and has been studied for its potential to modulate the MAPK and PI3K/Akt pathways. While this compound has several advantages for use in lab experiments, it also has some limitations. Future research could investigate its potential as a cancer treatment, a treatment for neurodegenerative diseases, and to optimize its synthesis for use in lab experiments.

Scientific Research Applications

N-benzyl-2-{[5-benzyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential use in scientific research. It has been shown to have a variety of biological activities, including anti-cancer, anti-inflammatory, and anti-fungal properties. This compound has been used in studies investigating the mechanisms of apoptosis, autophagy, and oxidative stress. It has also been studied for its potential to modulate cellular signaling pathways, including the MAPK and PI3K/Akt pathways.